Cas no 2138575-62-7 (1-[4,6-Dimethyl-1-(4-nitrobenzenesulfonyl)piperidin-3-yl]methanamine)

• Product Name: 1-[4,6-Dimethyl-1-(4-nitrobenzenesulfonyl)piperidin-3-yl]methanamine
• CAS No: 2138575-62-7
• MF: C₁₄H₂₁N₃O₄S
• MW: 327.399242162704
• CID: 6257157
• PubChem ID: 165501008
• Update Time: 2025-05-19

1-[4,6-Dimethyl-1-(4-nitrobenzenesulfonyl)piperidin-3-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• EN300-1167539
• 1-[4,6-dimethyl-1-(4-nitrobenzenesulfonyl)piperidin-3-yl]methanamine
• 2138575-62-7
• 1-[4,6-Dimethyl-1-(4-nitrobenzenesulfonyl)piperidin-3-yl]methanamine

• Inchi： 1S/C14H21N3O4S/c1-10-7-11(2)16(9-12(10)8-15)22(20,21)14-5-3-13(4-6-14)17(18)19/h3-6,10-12H,7-9,15H2,1-2H3
• InChI Key： VCGQQMPQVQKKBU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(N1CC(CN)C(C)CC1C)(=O)=O

Computed Properties

• Exact Mass: 327.12527733g/mol
• Monoisotopic Mass: 327.12527733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 118Ų

Additional information on 1-[4,6-Dimethyl-1-(4-nitrobenzenesulfonyl)piperidin-3-yl]methanamine

Comprehensive Overview of 1-[4,6-Dimethyl-1-(4-nitrobenzenesulfonyl)piperidin-3-yl]methanamine (CAS No. 2138575-62-7)

1-[4,6-Dimethyl-1-(4-nitrobenzenesulfonyl)piperidin-3-yl]methanamine, identified by its CAS number 2138575-62-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of sulfonamide derivatives, which are widely recognized for their diverse applications in drug development and material science. The presence of the 4-nitrobenzenesulfonyl group and the piperidine ring structure makes this molecule particularly interesting for researchers exploring novel bioactive compounds.

The molecular structure of 1-[4,6-Dimethyl-1-(4-nitrobenzenesulfonyl)piperidin-3-yl]methanamine features a methanamine group attached to a piperidine core, which is further substituted with 4,6-dimethyl groups and a 4-nitrobenzenesulfonyl moiety. This unique arrangement contributes to its potential as a building block in medicinal chemistry, particularly in the design of enzyme inhibitors and receptor modulators. Researchers are increasingly focusing on such sulfonamide-containing compounds due to their ability to interact with biological targets with high specificity.

In recent years, the demand for high-purity chemical intermediates like 1-[4,6-Dimethyl-1-(4-nitrobenzenesulfonyl)piperidin-3-yl]methanamine has surged, driven by advancements in drug discovery and pharmaceutical synthesis. This compound is often sought after for its potential role in developing central nervous system (CNS) therapeutics, given the pharmacological relevance of piperidine derivatives. The 4-nitrobenzenesulfonyl group, in particular, is known to enhance the compound's ability to penetrate cell membranes, making it valuable in bioavailability studies.

The synthesis of 1-[4,6-Dimethyl-1-(4-nitrobenzenesulfonyl)piperidin-3-yl]methanamine typically involves multi-step organic reactions, including sulfonylation and amination processes. These methods are optimized to achieve high yields and purity, which are critical for research and industrial applications. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to characterize this compound, ensuring its quality and consistency.

One of the most frequently asked questions about CAS 2138575-62-7 pertains to its stability and storage conditions. This compound is generally stable under recommended storage conditions, which typically include protection from light and moisture, and storage at controlled temperatures. Researchers also inquire about its solubility profile, which is essential for formulating experiments. 1-[4,6-Dimethyl-1-(4-nitrobenzenesulfonyl)piperidin-3-yl]methanamine is soluble in common organic solvents like dimethyl sulfoxide (DMSO) and methanol, facilitating its use in various laboratory applications.

The growing interest in sulfonamide-based compounds has positioned 1-[4,6-Dimethyl-1-(4-nitrobenzenesulfonyl)piperidin-3-yl]methanamine as a key player in the development of new therapeutic agents. Its potential applications extend to areas such as neurodegenerative disease research and antibacterial drug development, where the piperidine scaffold is often utilized. Additionally, the compound's nitro group offers opportunities for further chemical modifications, enabling the creation of derivatives with tailored properties.

From a market perspective, the supply of 1-[4,6-Dimethyl-1-(4-nitrobenzenesulfonyl)piperidin-3-yl]methanamine is primarily driven by specialized chemical manufacturers catering to the pharmaceutical and biotechnology sectors. The compound's niche applications and the need for high-purity standards make it a valuable product in the fine chemicals market. Researchers and procurement specialists often search for reliable suppliers who can provide detailed certificates of analysis (CoA) and technical data sheets (TDS) to ensure compliance with their specific requirements.

In conclusion, 1-[4,6-Dimethyl-1-(4-nitrobenzenesulfonyl)piperidin-3-yl]methanamine (CAS 2138575-62-7) represents a versatile and scientifically significant compound with broad potential in pharmaceutical research and development. Its unique structural features, combined with its applicability in drug design and biological studies, underscore its importance in modern chemistry. As the demand for innovative chemical entities continues to rise, this compound is poised to play a pivotal role in advancing scientific discoveries and therapeutic breakthroughs.